Cas no 1211340-02-1 ((2-Methylcyclopropyl)methylhydrazine Dihydrochloride)

• Product Name: (2-Methylcyclopropyl)methylhydrazine Dihydrochloride
• CAS No: 1211340-02-1
• MF: C₅H₁₃ClN₂
• MW: 136.623120069504
• CID: 4577906
• Update Time: 2025-05-20

(2-Methylcyclopropyl)methylhydrazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2-Methylcyclopropyl)methyl]hydrazine Dihydrochloride
• (2-Methylcyclopropyl)methylhydrazine Dihydrochloride

• Inchi： 1S/C5H12N2.ClH/c1-4-2-5(4)3-7-6;/h4-5,7H,2-3,6H2,1H3;1H
• InChI Key： PEAZBLFZKKRVJY-UHFFFAOYSA-N
• SMILES： C(C1CC1C)NN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

Additional information on (2-Methylcyclopropyl)methylhydrazine Dihydrochloride

(2-Methylcyclopropyl)methylhydrazine Dihydrochloride and Its Significance in Modern Chemical Biology

CAS no1211340-02-1 refers to a specialized chemical compound known as (2-Methylcyclopropyl)methylhydrazine Dihydrochloride, a derivative with significant applications in the field of pharmaceutical research and chemical biology. This compound has garnered attention due to its unique structural properties and potential biological activities, making it a subject of extensive study in both academic and industrial settings.

The molecular structure of (2-Methylcyclopropyl)methylhydrazine Dihydrochloride consists of a cyclopropyl ring substituted with a methyl group and a hydrazine moiety, further stabilized by dihydrochloride salts. This configuration imparts distinct chemical reactivity, enabling its use in various synthetic pathways and as an intermediate in the development of novel bioactive molecules. The cyclopropyl group, in particular, is known for its stability and ability to participate in diverse chemical interactions, which makes this compound particularly valuable in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of hydrazine derivatives. Hydrazines are well-documented for their role in the synthesis of antitubercular and anticancer agents, owing to their ability to form stable coordination complexes with metal ions and their reactivity with biological targets. The presence of the cyclopropyl group in (2-Methylcyclopropyl)methylhydrazine Dihydrochloride introduces an additional layer of complexity, which can influence its binding affinity and metabolic stability. These characteristics make it an attractive candidate for further investigation into drug discovery.

Current research endeavors are focusing on leveraging the structural features of (2-Methylcyclopropyl)methylhydrazine Dihydrochloride to develop novel therapeutic agents. For instance, studies have indicated that modifications to the hydrazine moiety can alter its pharmacokinetic properties, potentially enhancing bioavailability and reducing toxicity. Additionally, the cyclopropyl ring offers a scaffold for further functionalization, allowing chemists to design molecules with tailored biological activities. Such modifications are crucial for optimizing drug candidates for clinical use.

The compound's potential applications extend beyond traditional pharmaceuticals. In agrochemical research, derivatives of hydrazine have shown promise as herbicides and fungicides due to their ability to disrupt essential enzymatic pathways in pests. The structural versatility of (2-Methylcyclopropyl)methylhydrazine Dihydrochloride suggests that it could be adapted for use in crop protection strategies, contributing to sustainable agricultural practices.

From a synthetic chemistry perspective, (2-Methylcyclopropyl)methylhydrazine Dihydrochloride serves as a valuable building block for more complex molecules. Its reactivity allows for the introduction of diverse functional groups, facilitating the construction of intricate molecular architectures. This capability is particularly useful in the development of libraries of compounds for high-throughput screening, a common approach in modern drug discovery pipelines.

The dihydrochloride salt form enhances the compound's solubility and stability, making it more amenable to various laboratory techniques such as crystallization, spectroscopy, and chromatography. These properties are essential for both fundamental research and industrial-scale production. Furthermore, the improved solubility can contribute to better formulation outcomes when developing new drugs or agrochemicals.

In conclusion, (2-Methylcyclopropyl)methylhydrazine Dihydrochloride (CAS no1211340-02-1) represents a fascinating compound with broad implications across multiple scientific disciplines. Its unique structural features and potential biological activities position it as a key player in pharmaceutical innovation and chemical synthesis. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in advancing both medicinal chemistry and agrochemical science.